BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Benzyltrimethylammonium Dichloroiodate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Benzyltrimethylammonium
Compound Name:
dichloroiodate

Cat. No.: B130456

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyltrimethylammonium dichloroiodate, a quaternary ammonium polyhalogen salt, has
emerged as a significant reagent in organic synthesis since its initial development in the late
20th century. This guide provides a comprehensive overview of its discovery, history,
physicochemical properties, and detailed experimental protocols for its synthesis. Furthermore,
it explores its primary applications, particularly as a mild and effective iodinating, chlorinating,
and oxidizing agent. The structured presentation of quantitative data and visual workflows is
intended to equip researchers with the practical knowledge required for the effective utilization
of this versatile compound.

Discovery and History

Benzyltrimethylammonium dichloroiodate (BTMAICI2) was first synthesized and reported in
the late 20th century. Its development arose from research into the applications of quaternary
ammonium salts as phase-transfer catalysts and as stable, solid sources of halogens for
organic reactions. The pioneering work by researchers such as Kajigaeshi and his co-workers
in the 1980s established its utility as a valuable reagent for the iodination of aromatic
compounds.
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Physicochemical Properties

Benzyltrimethylammonium dichloroiodate is a yellow to light brown crystalline solid.[1] It is
soluble in polar solvents and is noted to be hygroscopic and light-sensitive.[1] Below is a
summary of its key quantitative properties.

Property Value Source(s)
CAS Number 114971-52-7 [2]
Molecular Formula C10H16Cl2IN [2]
Molecular Weight 348.05 g/mol [2]
Melting Point 125-128 °C [3]

Yellow to light brown crystalline
Appearance [1]
powder or flakes

) >97% to 99% (commercial
Purity [31[4]
grades)

Storage Temperature 2-8°C [4]

Experimental Protocols: Synthesis of
Benzyltrimethylammonium Dichloroiodate

Two primary methods for the synthesis of benzyltrimethylammonium dichloroiodate are
presented below. The first is a traditional method, while the second represents a more
environmentally benign approach.

General Synthesis from Benzyltrimethylammonium
Chloride and lodine Monochloride

This method involves the direct reaction of benzyltrimethylammonium chloride with iodine
monochloride.

Experimental Workflow:
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General Synthesis Workflow
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Caption: General synthesis workflow for Benzyltrimethylammonium Dichloroiodate.
Protocol:

e In a fume hood, dissolve benzyltrimethylammonium chloride (1 equivalent) in a suitable
organic solvent such as dichloromethane.

» With vigorous stirring, add a solution of iodine monochloride (1 equivalent) in the same
solvent dropwise to the benzyltrimethylammonium chloride solution.

» Continue stirring the reaction mixture at room temperature for 1-2 hours.
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e The product will precipitate out of the solution. Collect the solid by vacuum filtration.

e Wash the collected solid with a small amount of cold solvent to remove any unreacted
starting materials.

e Dry the purified benzyltrimethylammonium dichloroiodate under vacuum to a constant
weight.

Environmentally Friendly Synthesis

This method avoids the use of large quantities of organic solvents and corrosive iodine
monochloride.

Experimental Workflow:
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Environmentally Friendly Synthesis Workflow
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Caption: Environmentally friendly synthesis workflow for Benzyltrimethylammonium
Dichloroiodate.

Protocol:

» Prepare an aqueous solution of the dichloroiodate anion by the action of aqueous sodium
hypochlorite (e.g., household bleach) on sodium iodide in the presence of excess
hydrochloric acid.[4]
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» To prevent overoxidation of iodine(l) species, the resulting solution can be titrated with a
small amount of sodium iodide.[4]

e The resulting orange aqueous solution of the dichloroiodate anion is then added with
vigorous stirring to an aqueous solution of benzyltrimethylammonium chloride.[4]

e The hydrophobic benzyltrimethylammonium dichloroiodate will immediately precipitate as
a crystalline solid.[4]

o Collect the solid product by vacuum filtration.
e Wash the product with cold water to remove any inorganic salts.
e Dry the purified product under vacuum.

Applications in Organic Synthesis

Benzyltrimethylammonium dichloroiodate is a versatile reagent with several applications in
organic synthesis.

lodination of Aromatic Compounds

The primary application of BTMAICI: is as a mild and selective iodinating agent for activated
aromatic compounds, such as anilines and phenols.[5] The reaction typically proceeds with
high regioselectivity, favoring para-substitution.

Reaction Scheme:

lodination of Aniline

Aniline BTMAICI2 Base (e.g., CaCOs) Solvent (e.g., CH2Cl2/MeOH)

+ N/

p-lodoaniline

Click to download full resolution via product page
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Caption: General reaction scheme for the iodination of aniline using BTMAIClI-.

Chlorination and Oxidation

BTMAICIz can also serve as a chlorinating and oxidizing agent in various organic
transformations. Its utility in these areas is a subject of ongoing research.

Phase-Transfer Catalysis

As a quaternary ammonium salt, BTMAICIz possesses the structural features necessary to
function as a phase-transfer catalyst, facilitating reactions between reactants in immiscible
phases.[2]

Logical Relationship in Phase-Transfer Catalysis:

Role in Phase-Transfer Catalysis
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Caption: Logical diagram of Benzyltrimethylammonium cation's role in phase-transfer catalysis.

Safety and Handling

Benzyltrimethylammonium dichloroiodate is an irritant to the eyes, skin, and respiratory
system. Appropriate personal protective equipment, including gloves, safety glasses, and a lab
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coat, should be worn when handling this compound. All manipulations should be carried out in
a well-ventilated fume hood. It should be stored in a cool, dry place, away from light and
moisture.

Conclusion

Benzyltrimethylammonium dichloroiodate is a valuable and versatile reagent in organic
synthesis. Its stability as a solid, ease of handling compared to gaseous halogens, and its
efficacy as a selective iodinating agent make it an important tool for researchers in both
academic and industrial settings. The development of more environmentally friendly synthetic
routes further enhances its appeal for sustainable chemical practices. This guide has provided
the core technical information required for its synthesis and application, empowering scientists
to leverage its full potential in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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